N-(4-acetamidophenyl)-2-((6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-[(6-methyl-5-oxo-4H-1,2,4-triazin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C14H15N5O3S/c1-8-13(22)17-14(19-18-8)23-7-12(21)16-11-5-3-10(4-6-11)15-9(2)20/h3-6H,7H2,1-2H3,(H,15,20)(H,16,21)(H,17,19,22)
• InChI Key: XMVGPWQYHZGGPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(NC1=O)SCC(=O)NC2=CC=C(C=C2)NC(=O)C
• Molecular Formula: C14H15N5O3S
• Molecular Weight: 333.37 g/mol
• CAS No.: 552274-79-0

Description

N-(4-acetamidophenyl)-2-((6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C14H15N5O3S and its molecular weight is 333.37. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Pharmacological Tests: A study explored the synthesis of some acetamides derived from 2-amino-5-alkoxyphenyl-1,3,4-oxa(thia)diazoles. The pharmacological tests revealed anti-inflammatory and analgesic activities in bicyclic derivatives (Mazzone et al., 1987).
• Antibacterial Agents: The synthesis of new fluorine-substituted 3,5-disubstituted amino-1,2,4-triazines showed interesting activity against various bacteria including Bacillus subtilis and Staphylococcus aureus (Alharbi & Alshammari, 2019).
• Anticancer Agents: New N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides were synthesized and studied for their anticancer activity. Certain compounds exhibited high selectivity against human lung adenocarcinoma cells (Evren et al., 2019).

Antimicrobial and Antifungal Activity

• Potential Antimicrobial Agents: A series of N-{4-methyl-5-[4-(4-oxo-2-phenyl(1,3-thiazolidin-3-yl)]-5-sulfanyl(1,2,4-triazol-3-yl)-1,3-thiazol-2-yl }acetamide derivatives were synthesized. They showed significant in vitro antibacterial activity against various pathogens (Baviskar, Khadabadi, & Deore, 2013).

Novel Compounds Synthesis

• New Analogs Synthesis: Novel N-aryl substituted phenyl acetamide analogs of 3-methyl-[1,2,4] triazolo[3,4-a] phthalazines were synthesized. Some compounds showed significant inhibition activity against HCT 116 cancer cell line (Kumar et al., 2019).
• Cytotoxicity and Anticancer Activity: Novel N-cycloalkyl-(cycloalkylaryl)-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazoline-6-yl)thio]acetamides were synthesized. One compound was particularly effective against non-small cell lung and CNS cancer cell lines (Berest et al., 2011).